3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-[4-(3-methylbutanoylamino)phenyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C21H26N2O3/c1-14(2)12-20(24)22-17-8-10-18(11-9-17)23-21(25)16-6-5-7-19(13-16)26-15(3)4/h5-11,13-15H,12H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: KWLJTNFOXMWARX-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC(C)C

Description

3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of N-aryl benzamides and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including topoisomerase II and HDAC6. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been found to have several biochemical and physiological effects. It has been found to inhibit cell proliferation and induce cell cycle arrest in cancer cells. It has also been found to reduce inflammation and pain in animal models. In addition, it has been found to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide in lab experiments is its potent antitumor activity. It can be used to study the mechanisms of cancer cell growth and apoptosis. However, one limitation is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the study of 3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide. One direction is the development of more potent analogs with fewer side effects. Another direction is the study of its potential use in combination with other drugs for cancer treatment. In addition, it can be studied for its potential use in the treatment of other diseases such as autoimmune disorders and infectious diseases.

Synthesis Methods

The synthesis of 3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide involves the reaction of 4-aminobenzamide with 3-methylbutanoyl chloride in the presence of a base, followed by the reaction of the resulting product with isopropoxyamine. The final product is obtained after purification through recrystallization.

Scientific Research Applications

3-isopropoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been studied for its potential applications in various fields. It has been found to possess potent antitumor activity and has been studied for its potential use in cancer treatment. It has also been studied for its potential use as an analgesic and anti-inflammatory agent. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.